Cas no 606111-04-0 (2-[2-[2-Oxo-2-(propan-2-ylamino)ethyl]sulfanylbenzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide)

• Product Name: 2-[2-[2-Oxo-2-(propan-2-ylamino)ethyl]sulfanylbenzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide
• CAS No: 606111-04-0
• MF: C₂₀H₃₀N₄O₂S
• MW: 390.542803287506
• CID: 852962
• Update Time: 2023-08-02

2-[2-[2-Oxo-2-(propan-2-ylamino)ethyl]sulfanylbenzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetamide,N,N-bis(1-methylethyl)-2-[[2-[(1-methylethyl)amino]-2-oxoethyl]thio]-(9CI)
• 2-[2-[2-oxo-2-(propan-2-ylamino)ethyl]sulfanylbenzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide
• ASN 06867108
• MLS000710136
• HMS2697H11
• SMR000287303
• 1h-benzimidazole-1-acetamide,n,n-bis(1-methylethyl)-2-[[2-[(1-methylethyl)amino]-2-oxoethyl]thio]-
• 2-[2-[2-Oxo-2-(propan-2-ylamino)ethyl]sulfanylbenzimidazol-1-yl]-N,N-di(propan-2-yl)acetamide

• Inchi： 1S/C20H30N4O2S/c1-13(2)21-18(25)12-27-20-22-16-9-7-8-10-17(16)23(20)11-19(26)24(14(3)4)15(5)6/h7-10,13-15H,11-12H2,1-6H3,(H,21,25)
• InChI Key： QPTYHULUPUNBAL-UHFFFAOYSA-N
• SMILES： S(CC(NC(C)C)=O)C1=NC2C=CC=CC=2N1CC(N(C(C)C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 504
• Topological Polar Surface Area: 92.5